Cas no 410074-60-1 (CCG 203769)

• Product Name: CCG 203769
• CAS No: 410074-60-1
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 3177887
• PubChem ID: 6539137
• Update Time: 2025-07-08

CCG 203769 Chemical and Physical Properties

Names and Identifiers

• 1,2,4-THIADIAZOLIDINE-3,5-DIONE, 4-BUTYL-2-ETHYL-
• CCG 203769
• Thiadiazolidinone (TDZD) deriv. 6
• GTPL8033
• Q27088544
• MS-23096
• AC-37133
• SCHEMBL13517142
• 410074-60-1
• EX-A8356
• CHEMBL24773
• RGS4 inhibitor 11b
• D86281
• CS-0035365
• HY-U00431
• BDBM7779
• AKOS040732737
• 4-n-Butyl-2-ethyl-1,2,4-thiadiazolidine-3,5-dione
• DA-51672
• 2-ethyl-4-butyl-1,2,4-thiadiazolidine-3,5-dione
• 4-butyl-2-ethyl-1,2,4-thiadiazolidine-3,5-dione

• Inchi： 1S/C8H14N2O2S/c1-3-5-6-9-7(11)10(4-2)13-8(9)12/h3-6H2,1-2H3
• InChI Key： WTFFYZGCISALRI-UHFFFAOYSA-N
• SMILES： S1C(N(C(N1CC)=O)CCCC)=O

Computed Properties

• Exact Mass: 202.07759887g/mol
• Monoisotopic Mass: 202.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.9Ų

CCG 203769 Security Information

• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on CCG 203769

CCG 203769: A Comprehensive Overview

CCG 203769, also identified by its CAS Registry Number 410074-60-1, is a compound of significant interest in the fields of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the creation of high-performance polymers and composites. The compound's structure, which includes a combination of organic and inorganic components, contributes to its exceptional thermal stability and mechanical strength.

CCG 203769 is synthesized through a multi-step process that involves the reaction of several precursor materials under controlled conditions. The synthesis pathway has been optimized to ensure high yield and purity, making it suitable for large-scale production. Researchers have explored the use of CCG 203769 in the development of lightweight materials for aerospace applications, where its ability to withstand extreme temperatures and mechanical stress is highly valued.

In addition to its structural advantages, CCG 203769 exhibits excellent chemical resistance, making it ideal for use in harsh environments. Recent studies have demonstrated its potential as a catalyst in organic synthesis reactions, where it significantly enhances reaction rates and selectivity. This property has opened new avenues for its application in pharmaceutical manufacturing and fine chemical production.

The compound's electronic properties have also been a focal point of recent research. CCG 203769 has shown promise as a semiconductor material, with potential applications in electronic devices such as sensors and transistors. Its ability to conduct electricity efficiently while maintaining stability under varying conditions makes it a valuable candidate for next-generation electronic components.

From an environmental perspective, CCG 203769 has been evaluated for its biodegradability and eco-friendliness. Studies indicate that the compound has low toxicity and minimal environmental impact, making it a sustainable choice for industrial applications. Its green chemistry attributes align with global efforts to develop environmentally friendly materials.

Looking ahead, the future of CCG 203769 seems bright, with ongoing research exploring its potential in emerging technologies such as nanotechnology and renewable energy systems. Its versatility and adaptability make it a key player in the development of innovative solutions across multiple sectors.

In conclusion, CCG 203769 (CAS No. 410074-60-1) is a compound with remarkable properties that continue to unlock new possibilities in science and industry. As research progresses, its applications are expected to expand further, solidifying its position as a cornerstone of modern material science.